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Introduction

Standard automated oligonucleotide synthesis proceeds in the 3' to 5' direction. However,
certain applications, such as the preparation of oligonucleotides with 3'-terminal modifications
or the synthesis of sequences resistant to 3'-exonuclease degradation, necessitate a reverse
synthesis direction (5' to 3'). This is achieved using "reverse" or 5'-phosphoramidites, such as
Rev dC(Bz)-5'-amidite.[1]

This document provides a detailed protocol for the solid-phase synthesis of oligonucleotides
using Rev dC(Bz)-5'-amidite. The protocol covers the entire workflow from reagent preparation
and the automated synthesis cycle to post-synthesis cleavage, deprotection, and purification.
The benzoyl (Bz) group is a classic protecting group for the exocyclic amine of deoxycytidine
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(dC).[2][3] Understanding the specific conditions required for its removal is critical for obtaining
a high-purity final product.

Materials and Reagents
¢ Phosphoramidites:
o Rev dC(Bz)-5'-CE Phosphoramidite
o Other required Rev 5'-CE Phosphoramidites (e.g., Rev dA(Bz), Rev dG(iBu), T)

e Solid Support: 3'-functionalized Controlled Pore Glass (CPG) or polystyrene support suitable
for initiating 5' to 3' synthesis.

e Anhydrous Acetonitrile (ACN): For phosphoramidite and activator solutions.

o Activator: 0.25 M 4,5-Dicyanoimidazole (DCI) or 0.45 M 5-Ethylthio-1H-tetrazole (ETT) in
ACN.[4]

o Deblocking Solution: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM).
o Capping Solutions:
o Cap A: Acetic Anhydride/Pyridine/THF.
o Cap B: N-Methylimidazole/THF.
¢ Oxidizing Solution: 0.02 M lodine in THF/Water/Pyridine.
» Cleavage and Deprotection Solution: Concentrated Ammonium Hydroxide (28-30%).
 Purification Buffers (for HPLC):
o Buffer A: 0.1 M Triethylammonium Acetate (TEAA) in water.
o Buffer B: 0.1 M TEAA in 50% aqueous acetonitrile.

e Equipment:
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o Automated DNA/RNA Synthesizer.

o High-Performance Liquid Chromatography (HPLC) system with a reverse-phase column
(e.g., C18).

o Lyophilizer.

Experimental Protocols
Reagent Preparation

e Phosphoramidite Solution: Prepare a 0.1 M solution of Rev dC(Bz)-5'-amidite and other
reverse amidites in anhydrous acetonitrile.[5] Ensure the acetonitrile is dried over activated
molecular sieves.

» Activator Solution: Prepare the activator solution (e.g., 0.25 M DCI in anhydrous acetonitrile)
as per the synthesizer manufacturer's recommendations. Ensure the activator is fully

dissolved to prevent crystallization.[4]

» Standard Reagents: Prepare or use commercially available deblocking, capping, and
oxidizing solutions according to the DNA synthesizer's protocol.

Automated Solid-Phase Synthesis (5' — 3' Direction)

The synthesis proceeds by adding one nucleotide per cycle, which consists of four main
chemical steps.[6] The key difference in reverse synthesis is the starting point: the first
nucleoside is attached to the solid support via its 5'-hydroxyl group, leaving a free 3'-hydroxyl
for chain elongation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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